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Reactive Blue 160: A Technical Guide for
Researchers
Introduction: Reactive Blue 160 (RB 160), identified by the Colour Index (C.I.) number 137160

and CAS number 71872-76-9, is a significant member of the reactive dye class.[1] Specifically

classified as a bifunctional, diazo reactive dye, it is widely utilized in the textile industry for

dyeing cellulosic fibers such as cotton, hemp, and viscose, as well as their blends.[1][2] Its

molecular structure, characterized by two azo groups acting as chromophores, two reactive

chlorotriazine rings, and multiple sulfonate groups, dictates its chemical properties and

application performance.[3] The presence of two reactive sites allows for the formation of stable

covalent bonds with fibers, leading to excellent wash fastness.[3][4] This guide provides a

comprehensive overview of the classification, characteristics, and experimental protocols

related to Reactive Blue 160, tailored for an audience of researchers, scientists, and

professionals in drug development who may encounter this compound in various contexts,

including environmental and toxicological studies.
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Reactive Blue 160 is a synthetic organic dye belonging to the azo class, which are compounds

containing the functional group R-N=N-R'.[1] Its key structural features are pivotal to its function

and environmental fate:

Diazo Chromophore: The molecule contains two azo (-N=N-) linkages, which are responsible

for its characteristic navy-blue color.[3]

Bifunctional Reactive System: It possesses two dichlorotriazine reactive groups. These

groups are the sites of nucleophilic substitution reactions with the hydroxyl groups of

cellulosic fibers, forming strong, covalent dye-fiber bonds.[3] This bifunctional nature

enhances the fixation efficiency of the dye.

Sulfonate Groups: The structure incorporates multiple sulfonate (-SO₃⁻) groups, which

impart high water solubility.[3] This is essential for the dyeing process but also contributes to

the dye's mobility in aquatic environments, posing challenges for wastewater treatment.[3]

Aromatic Rings: The presence of several aromatic rings contributes to the dye's chemical

stability and its resistance to degradation.[3]

Core Characteristics and Properties
The physicochemical properties of Reactive Blue 160 are summarized in the tables below,

providing a clear reference for its key characteristics.

Chemical and Physical Properties
Property Value Reference

C.I. Name Reactive Blue 160 [1]

CAS Number 71872-76-9 [1]

Molecular Formula C₃₈H₂₃Cl₂N₁₄Na₅O₁₈S₅ [1][5]

Molecular Weight 1309.86 g/mol [1][5]

Appearance Blue Powder [1]

Solubility 100 g/L in water at 50 °C [1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1244196/docs?utm_src=pdf-body#reactive-blue-160-dye-classification-and-characteristics
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
https://www.benchchem.com/es/product/b1582760
https://www.benchchem.com/es/product/b1582760
https://www.benchchem.com/es/product/b1582760
https://www.benchchem.com/es/product/b1582760
https://www.benchchem.com/es/product/b1582760
https://www.benchchem.com/product/b1244196/docs?utm_src=pdf-body#reactive-blue-160-dye-classification-and-characteristics
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Reactive-Blue-160
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
https://pubchem.ncbi.nlm.nih.gov/compound/C.I.-Reactive-Blue-160
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
http://www.worlddyevariety.com/reactive-dyes/reactive-blue-160.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244196?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectral and Fastness Properties
Property Value Reference

Maximum Absorbance (λmax) 604-630 nm [6]

Light Fastness (ISO) 5-6 [1]

Perspiration Fastness (Alkali) 4-5 [1]

Oxygen Bleaching Fastness 3 [1]

Soaping Fastness 4-5 [1]

Experimental Protocols
Detailed methodologies are crucial for reproducible research. The following sections provide

protocols for common experiments involving Reactive Blue 160.

Spectrophotometric Analysis for Concentration
Determination
This protocol outlines the determination of Reactive Blue 160 concentration in an aqueous

solution using UV-Visible spectrophotometry.

Objective: To determine the concentration of Reactive Blue 160 in a solution by measuring its

absorbance at its maximum wavelength (λmax).

Materials:

Reactive Blue 160 dye powder

Distilled or deionized water

Volumetric flasks (100 mL, 1000 mL)

Pipettes

UV-Visible Spectrophotometer
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Cuvettes

Procedure:

Preparation of Stock Solution (1000 mg/L): Accurately weigh 1.000 g of Reactive Blue 160
powder and dissolve it in a small amount of distilled water in a beaker. Transfer the solution

to a 1000 mL volumetric flask and make up the volume to the mark with distilled water. Mix

thoroughly.

Preparation of Standard Solutions: From the stock solution, prepare a series of standard

solutions of known concentrations (e.g., 5, 10, 20, 40, 60, 80, 100 mg/L) by appropriate

dilution using 100 mL volumetric flasks.

Determination of λmax: Take the 40 mg/L standard solution and scan it across the visible

spectrum (e.g., 400-800 nm) using the spectrophotometer to determine the wavelength of

maximum absorbance (λmax). The reported range for RB 160 is typically between 604 and

630 nm.[6]

Calibration Curve: Measure the absorbance of each standard solution at the determined

λmax. Plot a graph of absorbance versus concentration. The resulting graph should be a

straight line passing through the origin, in accordance with Beer-Lambert Law.

Measurement of Unknown Sample: Measure the absorbance of the unknown sample

solution at the same λmax.

Concentration Calculation: Determine the concentration of the unknown sample by

interpolating its absorbance value on the calibration curve.

Protocol for Dyeing of Cotton Fabric
This protocol describes a standard laboratory procedure for dyeing cotton fabric with Reactive
Blue 160.

Objective: To dye a cotton fabric sample to a uniform shade with good fastness properties

using Reactive Blue 160.

Materials:
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Scoured and bleached cotton fabric

Reactive Blue 160 dye

Sodium chloride (NaCl) or Glauber's salt (Na₂SO₄)

Sodium carbonate (Soda ash, Na₂CO₃)

Non-ionic wetting agent

Synthrapol or a similar neutral soap

Laboratory dyeing machine (e.g., beaker dyeing machine)

Beakers, graduated cylinders, and stirring rods

Procedure:

Pre-treatment: Pre-wash the cotton fabric with a solution containing a non-ionic wetting

agent to ensure uniform wetting and removal of any impurities.[7] Rinse thoroughly with

water.

Dye Bath Preparation: Prepare the dye bath with the required amount of water. The material-

to-liquor ratio (MLR) is typically 1:20 (e.g., 200 mL of water for a 10 g fabric sample).

Dyeing - Step 1 (Exhaustion):

Set the dye bath temperature to 40°C.

Add the pre-wetted cotton fabric to the bath.

Add the required amount of dissolved Reactive Blue 160 dye (e.g., 2% on the weight of

fabric).

Add a wetting agent.

Run the machine for 10 minutes.
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Gradually add the required amount of salt (e.g., 60-80 g/L NaCl) in portions over 20-30

minutes. The salt acts as an exhausting agent, promoting the migration of the dye from the

solution to the fiber.

Continue the dyeing process for another 30 minutes to ensure maximum exhaustion of the

dye.

Dyeing - Step 2 (Fixation):

Add the required amount of dissolved soda ash (e.g., 20 g/L Na₂CO₃) to the dye bath.[7]

Soda ash increases the pH of the dye bath to an alkaline level (pH 10.5-11.5), which is

necessary for the chemical reaction between the dye and the fiber.

Raise the temperature to 60°C and continue dyeing for 60-90 minutes to ensure complete

fixation of the dye.[7]

Post-treatment (Wash-off):

Drain the dye bath.

Rinse the dyed fabric thoroughly with cold water.[7]

Soap the fabric at the boil (95-100°C) for 10-15 minutes with a solution containing a

neutral soap (e.g., 2 g/L Synthrapol) to remove any unfixed dye.[7]

Rinse again with hot water and then with cold water.

Squeeze and air-dry the fabric.

Visualizations
The following diagrams illustrate the chemical structure of Reactive Blue 160 and a typical

workflow for its application in a laboratory setting.
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Caption: Schematic Representation of Reactive Blue 160's Core Structure.
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Caption: Experimental Workflow for Cotton Dyeing with Reactive Blue 160.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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